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Introduction

25R-Inokosterone is a phytoecdysteroid, a naturally occurring steroid hormone analog found
in plants. It serves as a potent agonist for the ecdysone receptor (ECR), a nuclear receptor that
plays a critical role in insect development, including molting and metamorphosis.[1] The
functional ecdysone receptor is a heterodimer composed of the EcR subunit and the
ultraspiracle protein (USP), the insect homolog of the vertebrate retinoid X receptor (RXR).[1]
Upon ligand binding, the ECR/USP heterodimer undergoes a conformational change, leading to
the recruitment of coactivators and the initiation of transcription of target genes. This specific
mechanism of action makes 25R-Inokosterone an invaluable tool for studying the structure
and function of the ecdysone receptor and for screening novel insecticides that target this
pathway.

These application notes provide detailed protocols for utilizing 25R-Inokosterone in common
experimental setups to investigate nuclear receptor function, including competitive binding
assays and luciferase reporter gene assays. Additionally, a protocol for in vivo studies in
Drosophila melanogaster is outlined.

Data Presentation

While specific binding affinity (Kd) and EC50/IC50 values for 25R-Inokosterone are not readily
available in the public domain, the following table provides comparative data for other well-
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characterized ecdysone receptor agonists. Researchers can use this information as a

reference for designing their experiments and can determine the specific values for 25R-

Inokosterone empirically using the protocols provided below.
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Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16399409/
https://pubmed.ncbi.nlm.nih.gov/14519121/
https://pubmed.ncbi.nlm.nih.gov/14519121/
https://pubmed.ncbi.nlm.nih.gov/14519121/
https://www.scielo.br/j/aib/a/M5fBmPF4GQhRDB7RgdSQQPP/?lang=en
https://www.researchgate.net/publication/337410685_Compared_activity_of_agonist_molecules_towards_ecdysone_receptor_in_insect_cell-based_screening_system
https://www.benchchem.com/product/b10818271#25r-inokosterone-as-a-tool-for-studying-nuclear-receptor-function
https://www.benchchem.com/product/b10818271#25r-inokosterone-as-a-tool-for-studying-nuclear-receptor-function
https://www.benchchem.com/product/b10818271#25r-inokosterone-as-a-tool-for-studying-nuclear-receptor-function
https://www.benchchem.com/product/b10818271#25r-inokosterone-as-a-tool-for-studying-nuclear-receptor-function
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10818271?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

